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Compound of Interest

Compound Name: SHR5428

Cat. No.: B12394268

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical compounds is a critical component of laboratory operations.
This document provides a comprehensive guide to the proper disposal procedures for
SHR5428, a potent and selective CDK7 inhibitor. Adherence to these guidelines is essential to
maintain a safe laboratory environment and to comply with regulatory standards.

SHR5428 is an orally active, selective, and noncovalent inhibitor of cyclin-dependent kinase 7
(CDK7).[1][2] As with any potent research chemical, specific handling and disposal protocols
must be followed to mitigate risks to personnel and the environment. Since a specific Safety
Data Sheet (SDS) for SHR5428 is not publicly available, the following procedures are based on
general best practices for the disposal of hazardous chemical waste in a laboratory setting.

Immediate Safety and Handling

Before beginning any disposal procedure, it is imperative to consult your institution's
Environmental Health and Safety (EHS) department for specific guidelines and requirements.
Always wear appropriate Personal Protective Equipment (PPE), including safety goggles,
gloves, and a lab coat.

General Disposal Principles

Hazardous chemical waste must be handled in a manner that ensures the safety of all
personnel and is in compliance with local and national regulations. The following table
summarizes the key steps for the proper disposal of chemical waste like SHR5428.
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Step Procedure Key Considerations

) Containers must be in good
Use a designated, leak-proof, N _
) ) ) ) condition with a secure screw-
1. Container Selection and chemically compatible
) ) top cap. Do not use food or
container for waste collection. _
beverage containers.

Clearly label the waste

container with "Hazardous Do not use abbreviations or
) Waste" and the full chemical chemical formulas. Include the
2. Labeling name(s) of the contents, start date of waste
including SHR5428 and any accumulation.
solvents.

Do not mix incompatible waste

] streams. Store the SHR5428 ) ] )
3. Segregation ) leading to fire, explosion, or
waste container separately

Incompatible wastes can react,

] the release of toxic gases.
from other chemicals.

Store the waste container in a )
_ , Keep the container closed at
designated and well-ventilated ) )
4. Storage ] ] all times except when adding
satellite accumulation area
. waste.
within the laboratory.

Once the container is full or

has been in storage for a o
- ) Follow your institution's
) ] specified period (e.g., 6 N
5. Requesting Pickup ) specific procedures for
months), submit a waste ] )
) requesting a waste pickup.[3]
pickup request to your

institution's EHS department.

Empty containers that held
SHR5428 must be triple-

6. Empty Containers rinsed. The first rinsate must

After thorough rinsing and air-
drying, deface the original

i label before disposing of the
be collected and disposed of )
container.[4][5]
as hazardous waste.

Experimental Workflow for SHR5428 Disposal
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The following diagram illustrates a typical workflow for the safe disposal of SHR5428 from a

laboratory setting.
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A flowchart outlining the procedural steps for the safe disposal of SHR5428.

SHR5428 and the CDK7 Signaling Pathway

SHR5428 is a selective inhibitor of CDK7, a key regulator of both the cell cycle and
transcription.[6] Understanding its mechanism of action is crucial for its application in research.

The following diagram provides a simplified representation of the CDK?7 signaling pathway and
the role of SHR5428 as an inhibitor.
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A diagram illustrating the inhibitory action of SHR5428 on the CDK7/CAK complex.

By adhering to these general but essential procedures, laboratory personnel can ensure the
safe and compliant disposal of SHR5428 and similar research chemicals, thereby fostering a
secure and responsible research environment. Always prioritize consulting your institution's
specific safety protocols and the chemical's Safety Data Sheet when available.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12394268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

